Cas no 85591-55-5 (1-(tert-butylsulfanyl)propan-2-one)

• Product Name: 1-(tert-butylsulfanyl)propan-2-one
• CAS No: 85591-55-5
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 1839501
• PubChem ID: 11423669
• Update Time: 2025-04-21

1-(tert-butylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(1,1-dimethylethyl)thio]-
• 1-t-butylsulfenyl-2-propanone
• F17486
• 1-(tert-butylsulfanyl)propan-2-one
• 85591-55-5
• AS-47988
• YGCXECLDZCQMNI-UHFFFAOYSA-N
• MFCD12145874
• AKOS008954642
• SCHEMBL3461929
• (t-butylthio)acetone
• 1-(t-Butylthio)propan-2-one
• EN300-70246
• CS-0258461
• 1-tert-butylsulfanylpropan-2-one
• 1-(tert-butylthio)propan-2-one

• Inchi： 1S/C7H14OS/c1-6(8)5-9-7(2,3)4/h5H2,1-4H3
• InChI Key： YGCXECLDZCQMNI-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 182.7±23.0 °C at 760 mmHg
• Flash Point: 56.5±8.3 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

1-(tert-butylsulfanyl)propan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones